Piezofibers to smart textiles: a review on recent advances and future outlook for wearable technology
Journal of Materials Chemistry A Pub Date: 2020-03-30 DOI: 10.1039/D0TA00227E
Abstract
Recent developments in miniaturized electronic devices with sophisticated computational capabilities and remarkably low power communication technologies involve a tendency toward powering these devices with long cycle life, high energy efficiency, fast and cheap production and lightweight power sources. Integration of piezoelectric materials and novel fabrication techniques with conventional textile processes established the emergence of a wearable technology field which can fulfill this purpose. Mechanical energy harvesters are required for multiple applications such as structural health monitoring systems, self-powered wireless sensors, and harvesting energy from body movements inexpensively. Among the variety of materials exhibiting piezoelectricity, polymers are more considered due to their many excellent properties desirable in flexible piezoelectric generators. Hence, fiber-based electronic devices have the best features for human garments such as flexibility, stretchability, permeability and lightweight, and they are ideal interface platform options between the environment, electronic devices and human body. Hence, this article starts with the fundamentals of wearable technology and materials involved and then reviews recent developments in fiber-based self-powered systems and sensors with the special focus on the piezoelectric poly(vinylidene fluoride) polymer and barium titanium oxide ceramic. In addition, a number of strategies that may improve the piezoelectric generator performance are summarized. Furthermore, the global textile market industry and the high-performance end-user such as washability and durability were reviewed. Potential difficulties, challenges and opportunities in the field of fiber-based energy generators are also explored.
![Graphical abstract: Piezofibers to smart textiles: a review on recent advances and future outlook for wearable technology](http://scimg.chem960.com/usr/1/D0TA00227E.jpg)
Recommended Literature
- [1] On the catalytic activity of hydrogen ions in ethyl alcohol
- [2] The impact of carbonation on hydroxide diffusion in nano-confined anion exchange membranes†
- [3] Environmentally benign and cost-effective silicification: from water glass to nanostructured silica by poly(ethyleneimine) mediation
- [4] One-pot synthesis of diverse N,N′-disubstituted guanidines from N-chlorophthalimide, isocyanides and amines via N-phthaloyl-guanidines†
- [5] Inside front cover
- [6] The tridecaptins: non-ribosomal peptides that selectively target Gram-negative bacteria†
- [7] Reconfigurable paramagnetic microswimmers: Brownian motion affects non-reciprocal actuation†
- [8] Contents list
- [9] Scalable production of transition metal disulphide/graphite nanoflake composites for high-performance lithium storage†
- [10] Cooperative selective benzyl alcohol oxidation and hydrogen production over Pd6(SC12H25)12 cluster-coupled CdS nanorods: the key role of water in photocatalytic benzyl alcohol splitting†
![Journal of Materials Chemistry A](https://scimg.chem960.com/usr/1/TA010006.jpg)
Journal Nameļ¼Journal of Materials Chemistry A
Research Products
-
CAS no.: 18719-24-9